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Compound of Interest

Compound Name:
2-Fluoro-6-methoxybenzyl

bromide

Cat. No.: B1333660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on the safe handling procedures for

2-Fluoro-6-methoxybenzyl bromide (CAS No. 500912-17-4). The information is compiled

from safety data sheets and chemical supplier information to ensure the safety of laboratory

personnel.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Fluoro-6-methoxybenzyl
bromide is presented in Table 1. This data is essential for understanding its behavior and

potential hazards.
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Property Value Reference

Molecular Formula C8H8BrFO [1][2]

Molecular Weight 219.05 g/mol [2]

Appearance
Clear pale yellow to yellow to

orange to pale brown liquid
[1]

Melting Point 18°C to 21°C [2]

Refractive Index 1.5555-1.5595 @ 20°C [1]

Purity ≥97.5% to 98% [1][2]

IUPAC Name
2-(bromomethyl)-1-fluoro-3-

methoxybenzene
[1]

Synonyms

2-bromomethyl-1-fluoro-3-

methoxybenzene, 2-

bromomethyl-3-fluoroanisole

[2]

Hazard Identification and Safety Precautions
2-Fluoro-6-methoxybenzyl bromide is a hazardous chemical that requires careful handling.

The primary hazards are summarized in Table 2.
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Hazard Description GHS Classification
Precautionary
Statements

Skin

Corrosion/Irritation

Causes severe skin

burns and eye

damage.[3]

Category 1B

P260, P264, P280,

P301+P330+P331,

P303+P361+P353,

P305+P351+P338,

P310, P363

Serious Eye

Damage/Irritation

Causes serious eye

damage.[3]
Category 1

P280,

P305+P351+P338,

P310

Specific target organ

toxicity (single

exposure)

May cause respiratory

irritation.[3]

Category 3

(Respiratory system)

P261, P271,

P304+P340, P312

General Safety Precautions:

Do not breathe mist, vapors, or spray.[3]

Wash face, hands, and any exposed skin thoroughly after handling.[3]

Wear protective gloves, protective clothing, eye protection, and face protection.[3]

Use only outdoors or in a well-ventilated area.[3]

Experimental Protocols for Safe Handling
Adherence to strict protocols is crucial when working with 2-Fluoro-6-methoxybenzyl
bromide.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this compound. This includes:

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles. Use a face

shield where splashing is possible.[3]
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Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin

exposure. A lab coat is mandatory.[3]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[3]

Handling and Storage
Handling:

Use only under a chemical fume hood.[3]

Avoid all personal contact, including inhalation.[4]

To avoid violent reactions, ALWAYS add material to water and NEVER water to material.[4]

Avoid contact with incompatible materials such as strong oxidizing agents.

Do not eat, drink, or smoke when using this product.[5]

Storage:

Store in a cool, dry, well-ventilated area.[4]

Keep containers tightly closed when not in use.[3]

Store away from incompatible materials and foodstuff containers.[4]

This material is moisture-sensitive; store under an inert atmosphere.[2][3]

Spill and Leak Procedures
In the event of a spill, follow these procedures:

Minor Spills:

Evacuate unnecessary personnel.[5]
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Ensure adequate ventilation.[5]

Contain and absorb the spill with inert material such as sand, earth, or vermiculite.[4]

Place the absorbed material into a suitable, labeled container for waste disposal.[4]

Clean the spill area thoroughly.

Major Spills:

Follow all steps for a minor spill.

Prevent the spill from entering drains.

It may be necessary to dike the area to contain the spill.

First-Aid Measures
Immediate medical attention is required in case of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Continue rinsing.[3]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove and

wash contaminated clothing and gloves before reuse.[3]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Do not use the

mouth-to-mouth method if the victim ingested or inhaled the substance.[3]

Ingestion: Rinse mouth. DO NOT induce vomiting. Never give anything by mouth to an

unconscious person.[3]

Logical Workflow for Safe Handling
The following diagram illustrates the lifecycle of handling 2-Fluoro-6-methoxybenzyl bromide
in a laboratory setting, from procurement to disposal.
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Caption: Workflow for the safe handling of 2-Fluoro-6-methoxybenzyl bromide.
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This guide is intended to provide a framework for the safe handling of 2-Fluoro-6-
methoxybenzyl bromide. It is imperative that all users consult the most recent Safety Data

Sheet (SDS) from their supplier and adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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